Cas no 66955-81-5 (3-Bromo-4-hydrazinylphenylacetic acid)

3-Bromo-4-hydrazinylphenylacetic acid structure

66955-81-5 structure

Product Name:3-Bromo-4-hydrazinylphenylacetic acid

CAS No:66955-81-5

Molecular Formula:C₈H₉BrN₂O₂

Molecular Weight:245.073261022568

CID:4973934

3-Bromo-4-hydrazinylphenylacetic acid Properties

Names and Identifiers

- 3-Bromo-4-hydrazinylphenylacetic acid
- 2-(3-bromo-4-hydrazinylphenyl)acetic acid
- InChIKey： KZOWLSAZJIKMPA-UHFFFAOYSA-N
- Inchi： 1S/C8H9BrN2O2/c9-6-3-5(4-8(12)13)1-2-7(6)11-10/h1-3,11H,4,10H2,(H,12,13)
- SMILES： BrC1=C(C=CC(=C1)CC(=O)O)NN

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Heavy Atom Count: 13
Complexity: 189
XLogP3: -1
Topological Polar Surface Area: 75.4

3-Bromo-4-hydrazinylphenylacetic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A013020935-250mg	3-Bromo-4-hydrazinylphenylacetic acid	66955-81-5	97%	250mg	$504.00	2023-09-01

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

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